Cas no 2172291-78-8 (ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 2172291-78-8
• MF: C₁₂H₁₄BrFN₂O₂
• MW: 317.154165744781
• CID: 6190003
• PubChem ID: 165530306
• Update Time: 2025-06-22

ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate
• 2172291-78-8
• EN300-1456234

• Inchi： 1S/C12H14BrFN2O2/c1-2-18-12(17)10-6-15-5-9(10)8-3-7(13)4-16-11(8)14/h3-4,9-10,15H,2,5-6H2,1H3
• InChI Key： ZQQYKTLWPDDYNR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CNCC1C(=O)OCC)F

Computed Properties

• Exact Mass: 316.02227g/mol
• Monoisotopic Mass: 316.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate

Introduction to ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2172291-78-8)

Ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2172291-78-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a brominated and fluorinated pyridine moiety, and an ester functional group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The chemical structure of ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate can be represented as follows: the pyrrolidine ring is substituted at the 4-position with a 5-bromo-2-fluoropyridin-3-yl group, and the carboxylic acid at the 3-position is esterified with an ethyl group. This combination of functional groups provides a versatile platform for further chemical modifications, making it an attractive starting material for various synthetic pathways.

In recent years, the development of novel therapeutic agents has been a focal point in pharmaceutical research. The presence of bromine and fluorine atoms in the structure of ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate is particularly noteworthy. Bromine atoms are often used to enhance the lipophilicity and metabolic stability of drug candidates, while fluorine atoms can improve binding affinity and pharmacokinetic properties. These properties make the compound a promising candidate for the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

The synthesis of ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate typically involves multi-step processes, including the formation of the pyrrolidine ring, the introduction of the brominated and fluorinated pyridine moiety, and the esterification reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, transition metal-catalyzed cross-coupling reactions have been successfully employed to introduce the brominated and fluorinated pyridine moiety onto the pyrrolidine ring.

The biological activity of ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate has been investigated in several studies. One notable application is its use as an intermediate in the synthesis of potent inhibitors of protein kinases, which are key enzymes involved in cell signaling pathways. These inhibitors have shown promise in preclinical studies for their ability to selectively target cancer cells while minimizing toxicity to healthy cells. Additionally, derivatives of this compound have been explored for their potential as modulators of G protein-coupled receptors (GPCRs), which are important targets for treating a wide range of diseases.

The pharmacological properties of ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate are also being studied to understand its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits good solubility and stability, which are crucial factors for drug development. Furthermore, preliminary pharmacokinetic studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for further optimization as a drug candidate.

In conclusion, ethyl 4-(5-bromo-2-fluoropyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2172291-78-8) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive starting material for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance in the development of novel therapeutic agents.